Direct Blue 1

• Molecular Formula: C34H28N6O16S4
• Molecular Weight: 904.9 g/mol
• IUPAC Name: 4-amino-6-[[4-[4-[(8-amino-1-hydroxy-5,7-disulfonaphthalen-2-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-5-hydroxynaphthalene-1,3-disulfonic acid
• InChI: InChI=1S/C34H28N6O16S4/c1-55-23-11-15(3-7-19(23)37-39-21-9-5-17-25(57(43,44)45)13-27(59(49,50)51)31(35)29(17)33(21)41)16-4-8-20(24(12-16)56-2)38-40-22-10-6-18-26(58(46,47)48)14-28(60(52,53)54)32(36)30(18)34(22)42/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54)
• InChI Key: OHMJKMNGYYWCHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC3=C(C4=C(C=C3)C(=CC(=C4N)S(=O)(=O)O)S(=O)(=O)O)O)OC)N=NC5=C(C6=C(C=C5)C(=CC(=C6N)S(=O)(=O)O)S(=O)(=O)O)O
• physical_description: Direct blue 1 appears as bright greenish-blue solid or dark blue powder. (NTP, 1992)
• solubility: 1 to 5 mg/mL at 73 °F (NTP, 1992)
• CAS No.: 3841-14-3

Description

It is a large organic acid with the molecular formula C₃₄H₂₄N₆Na₄O₁₆S₄ and a molecular weight of 992.80 g/mol . This compound is known for its vibrant blue color and is commonly used as a counterstain in fluorescence and immunofluorescence histochemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

Chicago Sky Blue 6B is synthesized through a series of chemical reactions involving aromatic amines and sulfonic acids. The process typically involves the diazotization of aromatic amines followed by coupling with naphthol derivatives. The reaction conditions often include acidic or basic environments to facilitate the formation of the azo bonds that give the dye its characteristic color .

Industrial Production Methods

In industrial settings, the production of Chicago Sky Blue 6B involves large-scale chemical synthesis using automated reactors. The process includes the precise control of temperature, pH, and reactant concentrations to ensure high yield and purity. The final product is purified through filtration and crystallization techniques to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

Chicago Sky Blue 6B undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can break down the azo bonds, resulting in the formation of aromatic amines.

Substitution: The dye can participate in substitution reactions, where functional groups on the aromatic rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium dithionite and zinc dust are often used.

Substitution: Substitution reactions may involve reagents like halogens or nitro compounds under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions include various aromatic amines, sulfonic acids, and substituted aromatic compounds .

Scientific Research Applications

Chicago Sky Blue 6B has a wide range of applications in scientific research:

Chemistry: Used as a pH indicator and in titration experiments.

Biology: Employed as a counterstain in fluorescence and immunofluorescence histochemistry to visualize cellular structures.

Medicine: Investigated for its potential therapeutic effects, such as promoting heart repair following myocardial infarction.

Industry: Utilized in textile dyeing and as a colorant in various products.

Mechanism of Action

The mechanism of action of Chicago Sky Blue 6B involves its interaction with specific molecular targets:

Inhibition of CaMKII Signaling: This improves cardiomyocyte contractility and promotes heart repair.

Inhibition of Neutrophil and Macrophage Activation: This reduces the acute inflammatory response, contributing to reduced scarring.

Inhibition of L-Glutamate Uptake: The compound acts as a potent inhibitor of L-glutamate uptake into synaptic vesicles, affecting neurotransmission.

Comparison with Similar Compounds

Chicago Sky Blue 6B is unique compared to other similar compounds due to its specific applications and properties:

Direct Blue 1: Another name for Chicago Sky Blue 6B, used interchangeably.

Evans Blue: A similar dye used in vascular permeability studies but with different chemical properties and applications.

Calcofluor White: Used in fluorescence microscopy but differs in its staining properties and applications.